Cas no 907545-80-6 (4,5-Thiazoledicarboxylicacid, 2-chloro-, 5-ethyl ester)

• Product Name: 4,5-Thiazoledicarboxylicacid, 2-chloro-, 5-ethyl ester
• CAS No: 907545-80-6
• MF: C₇H₆ClNO₄S
• MW: 235.644839763641
• CID: 797846
• PubChem ID: 59208347
• Update Time: 2025-04-19

4,5-Thiazoledicarboxylicacid, 2-chloro-, 5-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5-Thiazoledicarboxylicacid, 2-chloro-, 5-ethyl ester
• 2-chloro-5-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid
• 2-chloro-5-ethoxycarbonyl-1,3-thiazole-4-carboxylic acid
• 4,5-Thiazoledicarboxylicacid,2-chloro-,5-ethylester(9CI)
• 907545-80-6
• SCHEMBL1553046
• ZLVXUPMJBKUPRQ-UHFFFAOYSA-N
• 2-chloro-5-(ethoxy carbonyl)-1,3-thiazole-4-carboxylic acid
• 4,5-thiazoledicarboxylic acid,2-chloro-,5-ethyl ester
• 2-Chloro-5-(ethoxycarbonyl)thiazole-4-carboxylic acid

• Inchi： 1S/C7H6ClNO4S/c1-2-13-6(12)4-3(5(10)11)9-7(8)14-4/h2H2,1H3,(H,10,11)
• InChI Key： ZLVXUPMJBKUPRQ-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)O)=C(C(=O)OCC)S1

Computed Properties

• Exact Mass: 234.9706065g/mol
• Monoisotopic Mass: 234.9706065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų